1-(4-(Benzyloxy)-3-nitrophenyl)ethanone
Overview
Description
Synthesis Analysis
The synthesis of 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone and related compounds involves multiple steps, including hydrogenation, acetylation, nucleophilic substitution, diazotization, and aminolysis, with significant yields reported. For instance, the synthesis of 4-(benzyloxy)-1H-indazole as a related compound through a five-step reaction sequence starting from 2-methyl-3-nitrophenol demonstrates the complexity and efficiency of synthetic routes involving this compound or its derivatives (Tang Yan-feng, 2012).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been characterized by various spectroscopic techniques, including FTIR, NMR, and X-ray crystallography. Studies provide insights into the compound's geometry, electronic structure, and intermolecular interactions, facilitating a deeper understanding of its reactivity and properties. For example, the crystal structure and DFT calculations of 1-(4-((Benzo)dioxol-5-ylmethyleneamino)phenyl)ethanone oxime reveal the formation of supramolecular frameworks through hydrogen bonding and π-π stacking interactions (Yalei Cai et al., 2020).
Scientific Research Applications
Synthesis and Antibiotic Development : A study highlighted the synthesis of novel 1-(2-alkylbenzofuran-3-yl)-2-(4-methoxyphenyl)ethanones with nitro groups, providing insights for new antibiotics development (H. Kwiecień & M. Szychowska, 2006).
Intermediate in Drug Synthesis : The compound was successfully synthesized as an intermediate in the production of (R,R)-formoterol, a medication used in the treatment of asthma and chronic obstructive pulmonary disease (Ji Ya-fei, 2010).
Protecting Group in Organic Synthesis : The 2-(4-acetyl-2-nitrophenyl)ethyl (Anpe) group, a derivative, serves as a new base-labile carboxyl protecting group in organic synthesis and amino acid derivatives (J. Robles, E. Pedroso & A. Grandas, 1993).
Antibacterial Activity : Synthetic benzyl phenyl ketones, which include derivatives of this compound, have shown potent inhibitory effects on 5-lipoxygenase and significant antimicrobial activity against E. coli and S. aureus (Y. Vásquez-Martínez et al., 2019).
Antimicrobial Properties : A synthesized compound related to 1-(4-(Benzyloxy)-3-nitrophenyl)ethanone demonstrated antimicrobial activity against Bacillus subtillis, Staphylococcus aureus, Escherichia coli, and Salmonella typhi (R. N. Patel et al., 2011).
In Drug Targeting : The compound's derivatives show weak intermolecular hydrogen-bonding interactions, indicating potential as a drug target (Jian-Gang Wang, F. Jian & Yue Ding, 2008).
Cytotoxic Activity Against Cancer : Novel 3-hydroxyquinolin-4(1H)-one derivatives, related to this compound, displayed promising cytotoxic activity against various cancer cell lines and exhibited fluorescence properties, suggesting potential in cancer research (Jasna Kadrić et al., 2014).
properties
IUPAC Name |
1-(3-nitro-4-phenylmethoxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-11(17)13-7-8-15(14(9-13)16(18)19)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWKGFSOHSDMRJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80460603 | |
Record name | 1-[4-(Benzyloxy)-3-nitrophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80460603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14347-05-8 | |
Record name | 1-[3-Nitro-4-(phenylmethoxy)phenyl]ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14347-05-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[4-(Benzyloxy)-3-nitrophenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80460603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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